N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H21NO2/c1-14-6-5-7-15(12-14)13-18(20)19-11-10-16-8-3-4-9-17(16)21-2/h3-9,12H,10-11,13H2,1-2H3,(H,19,20)
• InChI Key: LYHAOQMZBBPQAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCCC2=CC=CC=C2OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide, also known as Fasoracetam, is a nootropic compound that belongs to the racetam family. It was first synthesized in the 1990s by the Japanese pharmaceutical company Nippon Shinyaku. Fasoracetam has been found to have potential therapeutic applications in the treatment of various neurological disorders, including attention deficit hyperactivity disorder (ADHD), anxiety, and depression.

Mechanism of Action

N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide works by modulating the activity of several neurotransmitters in the brain, including acetylcholine, GABA, and glutamate. It has been found to increase the density of GABA-B receptors, which are involved in the regulation of anxiety and stress. It also enhances the release of acetylcholine, which is important for learning and memory.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on the brain. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons. It also increases the density of dendritic spines, which are involved in synaptic plasticity.

Advantages and Limitations for Lab Experiments

N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It is also stable and can be stored for long periods of time. However, one limitation is that it is relatively expensive compared to other nootropic compounds.

Future Directions

There are several future directions for research on N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide. One area of interest is its potential therapeutic applications in the treatment of ADHD. It has been found to improve cognitive function and attention in animal studies, and there is some evidence to suggest that it may be effective in humans as well. Another area of interest is its potential use in the treatment of anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects in animal studies, and further research is needed to determine its efficacy in humans. Finally, there is interest in exploring the potential of this compound as a cognitive enhancer for healthy individuals.

Synthesis Methods

N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide can be synthesized through a multi-step process starting from 3-methylbenzaldehyde and 2-methoxyphenethylamine. The synthesis involves the formation of an imine intermediate, which is then reduced to form the final product. The yield of the synthesis process is typically around 30-40%.

Scientific Research Applications

N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. In animal studies, it has been found to improve cognitive function, increase synaptic plasticity, and enhance memory retention. It has also been shown to have anxiolytic and antidepressant effects.